1-Octyl Acetate
1-Octyl Acetate
Octyl acetate is the acetate ester of octan-1-ol. It has a role as a plant metabolite. It derives from an octan-1-ol.
, also known as octyl ethanoate or caprylyl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from octan-1-ol. is an earthy, green, and herbal tasting compound that can be found in a number of food items such as mandarin orange (clementine, tangerine), sweet orange, muskmelon, and lemon. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
, also known as octyl ethanoate or caprylyl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from octan-1-ol. is an earthy, green, and herbal tasting compound that can be found in a number of food items such as mandarin orange (clementine, tangerine), sweet orange, muskmelon, and lemon. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease.
Brand Name:
Vulcanchem
CAS No.:
112-14-1
VCID:
VC0031320
InChI:
InChI=1S/C10H20O2/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3
SMILES:
CCCCCCCCOC(=O)C
Molecular Formula:
C10H20O2
Molecular Weight:
172.26 g/mol
1-Octyl Acetate
CAS No.: 112-14-1
Reference Standards
VCID: VC0031320
Molecular Formula: C10H20O2
Molecular Weight: 172.26 g/mol
| CAS No. | 112-14-1 |
|---|---|
| Product Name | 1-Octyl Acetate |
| Molecular Formula | C10H20O2 |
| Molecular Weight | 172.26 g/mol |
| IUPAC Name | octyl acetate |
| Standard InChI | InChI=1S/C10H20O2/c1-3-4-5-6-7-8-9-12-10(2)11/h3-9H2,1-2H3 |
| Standard InChIKey | YLYBTZIQSIBWLI-UHFFFAOYSA-N |
| SMILES | CCCCCCCCOC(=O)C |
| Canonical SMILES | CCCCCCCCOC(=O)C |
| Boiling Point | 210.0 °C |
| Density | 0.865-0.868 |
| Melting Point | -38.5 °C -38.5°C |
| Physical Description | Liquid colourless liquid with a fruity, orange-like, jasmine-like odou |
| Description | Octyl acetate is the acetate ester of octan-1-ol. It has a role as a plant metabolite. It derives from an octan-1-ol. , also known as octyl ethanoate or caprylyl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. has been detected in multiple biofluids, such as feces and urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. exists in all eukaryotes, ranging from yeast to humans. can be biosynthesized from octan-1-ol. is an earthy, green, and herbal tasting compound that can be found in a number of food items such as mandarin orange (clementine, tangerine), sweet orange, muskmelon, and lemon. This makes a potential biomarker for the consumption of these food products. has been linked to the inborn metabolic disorders including celiac disease. |
| Solubility | miscible with alcohol, most fixed oils, organic solvents; insoluble in water 1 ml in 4 ml 70% alcohol (in ethanol) |
| Synonyms | Octyl Alcohol Acetate; 1-Acetoxyoctane; 1-Octanol acetate; n-Octyl Acetate; Acetic Acid Octanyl Ester; Caprylyl Acetate; NSC 67348; Octyl Acetate; Octyl Ethanoate; |
| PubChem Compound | 8164 |
| Last Modified | Nov 11 2021 |
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